Methyl 2-chloro-4-fluorobenzoate
Overview
Description
“Methyl 2-chloro-4-fluorobenzoate” is a chemical compound with the molecular formula C8H6ClFO2 . It is also known by other names such as “2-Chloro-4-fluorobenzoate de méthyle” in French and “Methyl-4-chlor-2-fluorbenzoat” in German .
Molecular Structure Analysis
“Methyl 2-chloro-4-fluorobenzoate” has a molecular weight of 188.58 . The compound’s structure includes a benzene ring substituted with a methyl ester, a chlorine atom, and a fluorine atom .Physical And Chemical Properties Analysis
“Methyl 2-chloro-4-fluorobenzoate” has a boiling point of 110 °C and a density of 1.314±0.06 g/cm3 (Predicted) . It appears as a clear liquid and is colorless to light yellow .Scientific Research Applications
Synthesis of Trisubstituted Imidazole Derivatives
“Methyl 2-chloro-4-fluorobenzoate” can be used in the synthesis of trisubstituted imidazole derivatives . These derivatives contain a 4-fluorophenyl group, a pyrimidine ring, and a CN- or CONH2-substituted benzyl moiety .
Enzymatic Dihydroxylation
“Methyl 2-chloro-4-fluorobenzoate” undergoes enzymatic dihydroxylation via the whole-cell fermentation in the presence of Escherichia coli JM109 . This process affords a diol .
Synthesis of 2-Fluoro-α-methylstyrene
“Methyl 2-chloro-4-fluorobenzoate” may be used to synthesize 2-fluoro-α-methylstyrene . This compound has potential applications in the production of polymers and resins.
Synthesis of 2-Fluorophenyldiphenylmethanol
“Methyl 2-chloro-4-fluorobenzoate” can also be used in the synthesis of 2-fluorophenyldiphenylmethanol . This compound is a useful intermediate in organic synthesis.
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 2-chloro-4-fluorobenzoate is a specialty product used in proteomics research The specific targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It’s known that the compound can interact with various biological systems due to its chemical structure . The exact nature of these interactions and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Given its use in proteomics research , it may be involved in protein-related pathways
Pharmacokinetics
Some properties related to pharmacokinetics are mentioned . The compound has high gastrointestinal absorption and is BBB permeant . Its skin permeation is low . The compound is lipophilic with various log Po/w values reported . These properties can impact the bioavailability of the compound.
Result of Action
Given its use in proteomics research , it may have effects on protein structures or functions
properties
IUPAC Name |
methyl 2-chloro-4-fluorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZDLPZNWBRBZMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377010 | |
Record name | Methyl 2-chloro-4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-4-fluorobenzoate | |
CAS RN |
85953-29-3 | |
Record name | Methyl 2-chloro-4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-Chloro-4-fluorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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